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Compound of Interest

Compound Name: 5-Chloro-2-methylquinazoline

Cat. No.: B11912165

Get Quote

Part 1: Executive Summary & Chemical Identity
The 5-Chloro-2-methylquinazoline moiety represents a "privileged structure" in medicinal

chemistry—a molecular framework capable of providing high-affinity ligands for diverse

biological targets. While often utilized as a precursor (building block) for 4-anilinoquinazoline

kinase inhibitors, the specific substitution pattern of a chlorine at the C5 position and a methyl

group at the C2 position imparts unique electronic and steric properties that distinctively

modulate biological activity compared to the more common 6- or 7-substituted analogs (e.g.,

Gefitinib, Erlotinib).

Core Chemical Attributes[1][2][3][4][5][6][7][8][9]
Electrophilicity: The pyrimidine ring is electron-deficient. The 5-chloro substituent exerts an

inductive electron-withdrawing effect (-I), potentially increasing the electrophilicity at the C4

position, making it a reactive "warhead" for covalent interactions or nucleophilic substitution

during synthesis.

Steric "Peri-Effect": The 5-chloro atom sits in the peri position relative to C4. This creates

significant steric bulk that can dictate the conformation of substituents at C4 (e.g., forcing an

aniline ring out of planarity), a critical feature for selectivity in kinase binding pockets.
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Metabolic Stability: The C2-methyl group blocks the C2 position from rapid oxidative

metabolism (e.g., by aldehyde oxidase), a common liability for unsubstituted quinazolines.

Part 2: Speculated Mechanism of Action (MoA)
Based on the homology to validated quinazoline drugs and SAR data, the 5-Chloro-2-
methylquinazoline scaffold is hypothesized to act via three primary mechanisms.

ATP-Competitive Kinase Inhibition (Primary Hypothesis)
The most probable MoA for derivatives of this scaffold is competitive inhibition of the ATP-

binding site in protein tyrosine kinases (PTKs), particularly EGFR and VEGFR.

Binding Mode: The quinazoline N1 acts as a hydrogen bond acceptor for the hinge region

backbone (e.g., Met793 in EGFR).

Role of 5-Chloro: Unlike 6/7-substituents which extend into the solvent channel, a 5-chloro

substituent is positioned to interact with the "gatekeeper" residue or the hydrophobic back-

pocket (Pocket II).

Speculation: If the gatekeeper is a small residue (Thr), the 5-Cl may fit; if large (Met), it

may cause a steric clash, potentially conferring selectivity for specific kinases or mutant

forms.

Role of 2-Methyl: This group typically orients towards the ribose-binding pocket. While large

substituents here are often disfavored, a methyl group is small enough to be tolerated and

can displace water molecules, leading to an entropy-driven gain in binding affinity.

Intercalation & DNA Binding
Planar heterocyclic systems can intercalate between DNA base pairs.

Mechanism: The 5-chloro group enhances the lipophilicity and dipole moment, potentially

stabilizing

stacking interactions with DNA bases.
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Relevance: This is a secondary mechanism often associated with cytotoxicity in non-kinase

targets.

Covalent Modification (If C4 is unsubstituted or leaving
group)
If the molecule retains a leaving group or high electrophilicity at C4 (due to the 5-Cl activation),

it may act as a covalent inhibitor, reacting with nucleophilic cysteines (e.g., Cys797 in EGFR)

near the active site.

Part 3: Visualization of Signaling & Logic
Diagram 1: Mechanistic Decision Tree (SAR Logic)
This diagram illustrates the logical flow of how the 5-Cl and 2-Me substitutions dictate the drug

design strategy and resulting MoA.
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Figure 1: SAR Decision Tree illustrating how the 5-Cl and 2-Me features translate to biological

function.
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To confirm the speculated MoA, the following self-validating experimental workflow is

prescribed.

Phase 1: In Silico Molecular Docking
Before wet-lab synthesis, validate the binding mode of the 5-Cl analog versus the standard 6-

Cl or unsubstituted analogs.

Preparation: Retrieve PDB structures for EGFR (e.g., 1M17) and VEGFR2.

Ligand Setup: Generate 3D conformers of 5-chloro-2-methylquinazoline derivatives.

Docking Protocol:

Define grid box around the ATP binding site (residues Met793, Cys797).

Run docking (e.g., Glide or AutoDock Vina).

Success Metric: Look for a docking score < -8.0 kcal/mol and a specific distance (< 3.5 Å)

between N1 and the hinge backbone.

Check: Does the 5-Cl clash with the gatekeeper residue (Thr790)?

Phase 2: Synthesis & Kinase Profiling
Synthesize a small library to test the "Peri-Effect."

Table 1: Proposed SAR Library
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Compound ID C5 Substituent C2 Substituent C4 Substituent
Hypothesis to
Test

QM-01 -Cl -CH3 -NH-Ph (Aniline)

Target

Compound:

Effect of 5-Cl/2-

Me combination.

[1]

QM-02 -H -CH3 -NH-Ph

Control: Baseline

activity without 5-

Cl

steric/electronic

effect.

QM-03 -Cl -H -NH-Ph

Control: Role of

2-Me in

metabolic

stability/binding.

QM-04 -Cl -CH3 -OH (Oxo)

Control: Activity

of the scaffold

intermediate

(non-kinase

active?).

Protocol: In Vitro Kinase Assay (FRET-based)

Reagents: Recombinant EGFR kinase domain, ATP (at

), Fluorescent peptide substrate, Test compounds (QM-01 to QM-04).

Method:

Incubate Kinase + Substrate + Compound (serial dilution 1 nM - 10 µM) for 60 min.

Add ATP to initiate phosphorylation.

Stop reaction and detect phosphorylated peptide via FRET.
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Analysis: Plot % Inhibition vs. Log[Concentration]. Calculate

.

Validation: If

, the 5-Cl provides a positive interaction (hydrophobic fit). If

, the 5-Cl causes a steric clash.

Phase 3: Crystallography (The Gold Standard)
To definitively prove the MoA, co-crystallize QM-01 with the target kinase.

Goal: Observe the electron density map for the 5-chloro atom.

Verification: Confirm if the 5-Cl induces a twist in the C4-aniline ring, altering the vector of the

substituent towards specific solvent-exposed residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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